Cas no 2098086-72-5 (methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine)

• Product Name: methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine
• CAS No: 2098086-72-5
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5728366
• PubChem ID: 122240728
• Update Time: 2025-08-02

methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2098086-72-5
• starbld0016256
• F2147-7402
• N-Methyl-3-(1-((tetrahydrofuran-2-yl)methyl)-1H-pyrazol-4-yl)propan-1-amine
• methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine
• AKOS040813947
• N-methyl-3-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]propan-1-amine

• Inchi： 1S/C12H21N3O/c1-13-6-2-4-11-8-14-15(9-11)10-12-5-3-7-16-12/h8-9,12-13H,2-7,10H2,1H3
• InChI Key： IFCXLYKLGKRCLC-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=C(C=N1)CCCNC

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine

Methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine (CAS No. 2098086-72-5): A Comprehensive Overview of Its Properties and Applications

The compound methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine (CAS No. 2098086-72-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This heterocyclic amine derivative, featuring a pyrazole core and a tetrahydrofuran (THF) moiety, is a subject of interest for researchers exploring novel pharmaceutical intermediates and bioactive molecules. Its molecular formula and intricate architecture make it a promising candidate for further study in drug discovery and material science.

One of the key reasons for the growing interest in methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine is its potential role in medicinal chemistry. The pyrazole ring is a well-known pharmacophore, often found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly intrigued by how the incorporation of the THF group might enhance the compound's bioavailability or target specificity. Recent studies have also explored its utility in catalysis and as a ligand in coordination chemistry, highlighting its versatility.

From a synthetic chemistry perspective, CAS No. 2098086-72-5 presents an interesting challenge due to its multifunctional groups. The amine and ether functionalities offer multiple sites for derivatization, making it a valuable building block for custom synthesis. Laboratories specializing in fine chemicals often seek such compounds to develop high-value intermediates for niche applications. Additionally, its stability under various conditions makes it suitable for scale-up processes, a critical factor for industrial applications.

The rise of computational chemistry and AI-driven drug design has further amplified the relevance of methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine. With tools like molecular docking and QSAR modeling, scientists can predict its interactions with biological targets, accelerating the discovery of new therapeutic agents. This aligns with the current trend of rational drug design, where compounds with optimized ADME properties are prioritized. The compound's logP and hydrogen bonding capacity are frequently analyzed to assess its drug-likeness.

In the context of green chemistry, researchers are also investigating sustainable methods to synthesize CAS No. 2098086-72-5. The use of biocatalysts or microwave-assisted reactions to reduce waste and energy consumption is a hot topic. Such approaches not only align with global sustainability goals but also appeal to industries aiming for eco-friendly production. Furthermore, the compound's potential in agrochemicals or flavors and fragrances adds to its commercial appeal.

For those sourcing methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine, quality and supply chain transparency are paramount. Reputable suppliers provide detailed analytical certificates, including HPLC and NMR data, to ensure purity and consistency. The compound's storage conditions and shelf life are also critical considerations, especially for long-term research projects. As demand grows, collaborations between academia and CDMOs are likely to increase, fostering innovation in its applications.

In summary, methyl(3-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}propyl)amine (CAS No. 2098086-72-5) represents a fascinating intersection of chemical innovation and practical utility. Its structural features and adaptability position it as a compound with significant potential across multiple disciplines. Whether in drug development, material science, or catalysis, this molecule continues to inspire researchers and industry professionals alike.